1-benzyl-2-((4-fluorobenzyl)thio)-5-(p-tolyl)-1H-imidazole

• IUPAC Name: 1-benzyl-2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methylphenyl)imidazole
• InChI: InChI=1S/C24H21FN2S/c1-18-7-11-21(12-8-18)23-15-26-24(27(23)16-19-5-3-2-4-6-19)28-17-20-9-13-22(25)14-10-20/h2-15H,16-17H2,1H3
• InChI Key: CEANNWFEJVPXTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CC=C3)SCC4=CC=C(C=C4)F
• Molecular Formula: C24H21FN2S
• Molecular Weight: 388.5 g/mol

Description

The compound “1-benzyl-2-((4-fluorobenzyl)thio)-5-(p-tolyl)-1H-imidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. The molecule also contains benzyl groups, which are often used in organic synthesis due to their stability and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques: The synthesis of similar compounds often involves multi-step processes including cyclization, N-alkylation, and hydrolyzation. For instance, the synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole was achieved through such methods, highlighting the intricate synthetic routes possible for benzimidazole derivatives (Huang Jin-qing, 2009).
• Crystal Structure Analysis: Detailed crystallographic studies are often conducted to ascertain the structural configurations of these compounds. For example, 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole and its derivatives have been analyzed using X-ray crystal structure analyses to confirm their molecular structures and interactions (A. Banu et al., 2014).

Potential Applications

• Antimicrobial and Antiviral Activities: Benzyl-substituted imidazole derivatives have been investigated for their inhibitory effects against various viruses, demonstrating the potential of these compounds in antiviral research (B. Golankiewicz et al., 1995).
• Antioxidant and Enzyme Inhibitory Properties: Some benzimidazole derivatives exhibit significant antioxidant activities and can act as enzyme inhibitors, suggesting their utility in addressing oxidative stress-related conditions and metabolic disorders (E. Menteşe et al., 2015).

Material Science and Chemistry

• Proton-Conducting Materials: Fluorinated copolymers bearing azole functions, including imidazole, have been synthesized and evaluated for their potential in proton-exchange membrane fuel cells, particularly for operations at low relative humidity (B. Campagne et al., 2013).
• Non-Linear Optical Materials: The synthesis and characterization of benzimidazole derivatives with fluorinated groups have shown promising results for applications in non-linear optical devices, highlighting the role of intramolecular charge transfer and molecular hyperpolarizabilities in determining NLO properties (I. Manikandan et al., 2019).